Cas no 2228305-83-5 (tert-butyl N-2-methoxy-4-(3,3,3-trifluoro-2-hydroxypropyl)phenylcarbamate)

• Product name: tert-butyl N-2-methoxy-4-(3,3,3-trifluoro-2-hydroxypropyl)phenylcarbamate
• CAS No: 2228305-83-5
• MF: C₁₅H₂₀F₃NO₄
• MW: 335.318815231323
• CID: 6121308
• PubChem ID: 165755116

tert-butyl N-2-methoxy-4-(3,3,3-trifluoro-2-hydroxypropyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-methoxy-4-(3,3,3-trifluoro-2-hydroxypropyl)phenylcarbamate
• tert-butyl N-[2-methoxy-4-(3,3,3-trifluoro-2-hydroxypropyl)phenyl]carbamate
• 2228305-83-5
• EN300-1902262

• Inchi： 1S/C15H20F3NO4/c1-14(2,3)23-13(21)19-10-6-5-9(7-11(10)22-4)8-12(20)15(16,17)18/h5-7,12,20H,8H2,1-4H3,(H,19,21)
• InChI Key： FJVPSHSMODCOKZ-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CC(=C(C=1)OC)NC(=O)OC(C)(C)C)O)(F)F

Computed Properties

• Exact Mass: 335.13444261g/mol
• Monoisotopic Mass: 335.13444261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-2-methoxy-4-(3,3,3-trifluoro-2-hydroxypropyl)phenylcarbamate

Comprehensive Overview of tert-butyl N-2-methoxy-4-(3,3,3-trifluoro-2-hydroxypropyl)phenylcarbamate (CAS No. 2228305-83-5)

The compound tert-butyl N-2-methoxy-4-(3,3,3-trifluoro-2-hydroxypropyl)phenylcarbamate (CAS No. 2228305-83-5) is a specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoro-2-hydroxypropyl moiety and the tert-butyl carbamate group, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly interested in this molecule due to its potential role in drug discovery and development, particularly in targeting enzymes and receptors involved in metabolic disorders.

In recent years, the demand for fluorinated compounds like tert-butyl N-2-methoxy-4-(3,3,3-trifluoro-2-hydroxypropyl)phenylcarbamate has surged, driven by their enhanced stability and bioavailability. The incorporation of trifluoromethyl groups into pharmaceutical candidates is a trending topic in medicinal chemistry, as these groups often improve drug potency and pharmacokinetics. This compound’s methoxy-phenyl backbone further enhances its versatility, allowing for modifications that cater to specific therapeutic needs.

From an industrial perspective, CAS No. 2228305-83-5 is synthesized through multi-step organic reactions, often involving palladium-catalyzed cross-coupling or nucleophilic substitution. The tert-butyl carbamate protecting group is particularly noteworthy, as it provides stability during synthetic transformations while being easily removable under mild conditions. This attribute is critical for streamlining the production of complex molecules, aligning with the growing emphasis on sustainable and efficient synthetic methodologies.

The compound’s potential extends beyond pharmaceuticals. Agrochemical researchers are exploring its derivatives for crop protection, leveraging the 3,3,3-trifluoro-2-hydroxypropyl moiety to design novel pesticides with improved environmental profiles. This aligns with global trends toward greener chemistry and reduced ecological impact. Additionally, the molecule’s structural motifs are being investigated for materials science applications, such as liquid crystals or polymer additives, where fluorinated compounds often exhibit unique properties.

Analytical characterization of tert-butyl N-2-methoxy-4-(3,3,3-trifluoro-2-hydroxypropyl)phenylcarbamate typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are paramount for research and industrial use. The compound’s CAS No. 2228305-83-5 serves as a unique identifier in chemical databases, facilitating procurement and regulatory compliance.

In summary, tert-butyl N-2-methoxy-4-(3,3,3-trifluoro-2-hydroxypropyl)phenylcarbamate represents a cutting-edge example of modern synthetic chemistry’s capabilities. Its multifaceted applications—from drug discovery to agrochemicals—highlight its importance in addressing contemporary scientific challenges. As research progresses, this compound is poised to play a pivotal role in advancing innovative solutions across multiple industries.